Cas no 106842-17-5 (4-Amino-N,N-diisobutylbenzenesulfonamide)

• Product Name: 4-Amino-N,N-diisobutylbenzenesulfonamide
• CAS No: 106842-17-5
• MF: C₁₄H₂₄N₂O₂S
• MW: 284.417562484741
• MDL: MFCD06001663
• CID: 3057125
• PubChem ID: 1253155
• Update Time: 2025-06-24

4-Amino-N,N-diisobutylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N,N-diisobutylbenzenesulfonamide
• 4-amino-N,N-bis(2-methylpropyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-amino-N,N-bis(2-methylpropyl)-
• SB82274
• BBL008484
• SR-01000288396
• HMS1594E04
• AKOS000268287
• MFCD06001663
• VS-01928
• 106842-17-5
• SR-01000288396-1
• SIQNRECRBYIFHW-UHFFFAOYSA-N
• CS-0316695
• H30161
• 4-Amino-N,N-di(2-methylpropyl)benzenesulfamide
• 4-amino-N,N-bis(2-methylpropyl)benzenesulfonamide
• ALBB-012904
• STK288468

• MDL： MFCD06001663
• Inchi： 1S/C14H24N2O2S/c1-11(2)9-16(10-12(3)4)19(17,18)14-7-5-13(15)6-8-14/h5-8,11-12H,9-10,15H2,1-4H3
• InChI Key： SIQNRECRBYIFHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 284.15584919Da
• Monoisotopic Mass: 284.15584919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-N,N-diisobutylbenzenesulfonamide

Comprehensive Overview of 4-Amino-N,N-diisobutylbenzenesulfonamide (CAS No. 106842-17-5): Properties, Applications, and Industry Insights

4-Amino-N,N-diisobutylbenzenesulfonamide (CAS No. 106842-17-5) is a specialized organic compound belonging to the sulfonamide class, widely recognized for its unique chemical structure and versatile applications. The compound features an amino group (-NH₂) attached to a benzene ring, which is further substituted with a diisobutylsulfonamide moiety. This structural configuration imparts distinct physicochemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science research.

In recent years, the demand for sulfonamide derivatives like 4-Amino-N,N-diisobutylbenzenesulfonamide has surged due to their role in drug discovery and functional material development. Researchers frequently search for "CAS 106842-17-5 solubility" or "synthesis of diisobutylbenzenesulfonamide," reflecting growing interest in its practical applications. The compound’s moderate lipophilicity, attributed to the diisobutyl groups, enhances its compatibility with organic solvents, a critical factor in formulation design.

From an industrial perspective, 4-Amino-N,N-diisobutylbenzenesulfonamide is often explored as a building block for high-performance polymers and photoactive materials. Its electron-rich aromatic system enables participation in cross-coupling reactions, a topic frequently queried as "106842-17-5 Suzuki reaction" in academic databases. Additionally, its potential as a corrosion inhibitor in coatings has garnered attention, aligning with sustainability trends in material science.

Environmental and regulatory considerations are also pivotal. Queries like "4-Amino-N,N-diisobutylbenzenesulfonamide biodegradability" highlight concerns about eco-friendly chemical usage. While the compound exhibits stability under standard conditions, its degradation pathways are under study to ensure compliance with green chemistry principles. Analytical methods such as HPLC and LC-MS are commonly employed for purity assessment, addressing quality control demands in commercial production.

In summary, CAS 106842-17-5 represents a multifaceted compound with expanding relevance across scientific disciplines. Its synthesis, functionalization, and application potential continue to inspire innovation, particularly in sectors prioritizing molecular diversity and sustainable solutions. Future research may further elucidate its role in catalysis or bioactive agent design, solidifying its importance in modern chemistry.